Cas no 2248338-50-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248338-50-1
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6310589
• PubChem ID: 165724561
• Update Time: 2025-07-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate
• 2248338-50-1
• EN300-6523617

• Inchi： 1S/C22H19N3O4/c1-13(2)19-17(12-23-24(19)18-11-7-4-8-14(18)3)22(28)29-25-20(26)15-9-5-6-10-16(15)21(25)27/h4-13H,1-3H3
• InChI Key： QEIHCLBEINOAQY-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C2C=CC=CC=2C)C=1C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2248338-50-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2248338-50-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry, showcasing a fusion of isoindole and pyrazole moieties, which are well-documented for their pharmacological potential. The presence of multiple functional groups, including 1,3-dioxo, 1-(2-methylphenyl), and 5-(propan-2-yl), suggests a high degree of chemical complexity that may contribute to its unique biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of such multifunctional scaffolds in drug discovery. The isoindol core is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of isoindole have demonstrated promise in the treatment of neurological disorders and cancer due to their ability to interact with specific target proteins. The incorporation of a pyrazole ring further enhances the compound's potential by introducing additional binding sites and modulating electronic properties.

The 1-(2-methylphenyl) substituent adds another layer of complexity, as benzyl derivatives are known to influence metabolic stability and bioavailability. This moiety is frequently employed in medicinal chemistry to optimize pharmacokinetic profiles. Meanwhile, the 5-(propan-2-yl) group introduces a branched alkyl chain, which can affect both the solubility and binding affinity of the compound. Such structural features are carefully designed to maximize interactions with biological targets while minimizing off-target effects.

Current studies in pharmacophore modeling have shown that compounds featuring a combination of dioxo, methylphenyl, and propan-2-yl groups exhibit notable activity against enzymes and receptors implicated in inflammation and oxidative stress. These biological processes are central to numerous pathological conditions, making such compounds attractive candidates for therapeutic intervention. Preliminary in vitro assays suggest that this compound may possess inhibitory properties against key enzymes like COX-2 and LOX, which are pivotal in inflammatory responses.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the heterocyclic core, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications. The optimization of these synthetic routes is crucial for scalable production, which is essential for further preclinical and clinical investigations.

In the context of drug development, the structural diversity offered by this compound makes it a valuable scaffold for derivative design. By systematically modifying individual functional groups, researchers can explore a wide spectrum of biological activities. For example, replacing the propan-2-yl group with other alkyl or aryl moieties could alter metabolic pathways or enhance target specificity. Such modifications are guided by computational modeling and experimental data to identify lead compounds with improved efficacy and safety profiles.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as chronic inflammation, neurodegenerative diseases, and metabolic disorders. Additionally, its ability to modulate enzyme activity suggests that it could serve as a starting point for developing novel antiviral or anticancer agents. Collaborative efforts between synthetic chemists and biologists are essential to validate these hypotheses through rigorous testing.

As research progresses, advancements in analytical techniques will further refine our understanding of this compound's behavior in biological systems. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide critical insights into its molecular structure and interactions. These data are indispensable for elucidating mechanisms of action and guiding future modifications. Moreover, high-throughput screening (HTS) platforms will enable rapid assessment of thousands of derivatives, accelerating the discovery process.

The regulatory landscape for new drug candidates also plays a significant role in determining the commercial viability of this compound. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before advancing to clinical trials. Regulatory agencies require comprehensive toxicological studies to assess safety profiles thoroughly. Only after demonstrating both efficacy and safety can such compounds proceed through Phase I/II/III trials before gaining market approval.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2248338-50-1) exemplifies how strategic molecular design can yield promising candidates for therapeutic intervention. Its complex structure combines multiple pharmacophoric elements that may contribute to diverse biological activities across multiple disease areas。 Future research should focus on optimizing synthetic routes while exploring derivative libraries through computational methods。 Collaborative interdisciplinary approaches will be key to unlocking its full potential in medicine。